Cas no 1897333-89-9 (1-(6-methoxy-1,3-dioxaindan-5-yl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(6-methoxy-1,3-dioxaindan-5-yl)cyclopropane-1-carboxylic acid
• CAS No: 1897333-89-9
• MF: C₁₂H₁₂O₅
• MW: 236.220684051514
• CID: 6542820
• PubChem ID: 117344327
• Update Time: 2025-07-02

1-(6-methoxy-1,3-dioxaindan-5-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(6-methoxy-1,3-dioxaindan-5-yl)cyclopropane-1-carboxylic acid
• EN300-1990105
• 1897333-89-9

• Inchi： 1S/C12H12O5/c1-15-8-5-10-9(16-6-17-10)4-7(8)12(2-3-12)11(13)14/h4-5H,2-3,6H2,1H3,(H,13,14)
• InChI Key： PTNPPPWHVWFVFQ-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=C3C(=CC=2OC)OCO3)CC1)=O

Computed Properties

• Exact Mass: 236.06847348g/mol
• Monoisotopic Mass: 236.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 65Ų

Additional information on 1-(6-methoxy-1,3-dioxaindan-5-yl)cyclopropane-1-carboxylic acid

Professional Introduction to 1-(6-methoxy-1,3-dioxaindan-5-yl)cyclopropane-1-carboxylic Acid (CAS No. 1897333-89-9)

1-(6-methoxy-1,3-dioxaindan-5-yl)cyclopropane-1-carboxylic acid, identified by the CAS number 1897333-89-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a unique structural framework, combining a cyclopropane ring with a dioxaindan moiety, which imparts distinct chemical and biological properties. The presence of a 6-methoxy substituent further modulates its reactivity and potential applications, making it a subject of intense research interest.

The cyclopropane ring is a key structural feature of this compound, known for its high ring strain and reactivity. This strain can be exploited in various chemical transformations, enabling the synthesis of more complex molecules. In pharmaceutical applications, such strained rings often serve as pharmacophores, contributing to the binding affinity and specificity of drug candidates. The dioxaindan moiety adds another layer of complexity, introducing oxygen atoms that can participate in hydrogen bonding and other interactions with biological targets. Together, these structural elements make 1-(6-methoxy-1,3-dioxaindan-5-yl)cyclopropane-1-carboxylic acid a versatile scaffold for drug discovery.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The combination of a cyclopropane ring and a dioxaindan scaffold provides a rich chemical space for designing molecules with tailored biological activities. For instance, studies have demonstrated that derivatives of this class can exhibit inhibitory effects on various enzymes and receptors relevant to human health. The methoxy group in particular has been shown to enhance solubility and metabolic stability, crucial factors for drug-like properties.

In the context of academic research, 1-(6-methoxy-1,3-dioxaindan-5-yl)cyclopropane-1-carboxylic acid has been explored as a precursor for more complex molecules through functional group transformations. Researchers have leveraged its reactivity to introduce additional substituents or to modify the core structure, leading to novel compounds with potential therapeutic benefits. The cyclopropane ring's ability to undergo ring-opening reactions has been particularly useful in this regard, allowing for the construction of polycyclic architectures that mimic natural products or bioactive peptides.

The integration of computational methods into drug discovery has further accelerated the investigation of this compound. Molecular modeling techniques have been employed to predict the binding modes of 1-(6-methoxy-1,3-dioxaindan-5-yl)cyclopropane-1-carboxylic acid with target proteins, providing insights into its mechanism of action. These studies have revealed that the compound can interact with biological targets through multiple non-covalent interactions, including hydrogen bonding and hydrophobic effects. Such interactions are critical for achieving high affinity and selectivity in drug design.

The synthesis of 1-(6-methoxy-1,3-dioxaindan-5-yl)cyclopropane-1-carboxylic acid presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it more accessible than ever before. Modern techniques such as transition metal-catalyzed reactions and asymmetric synthesis have enabled chemists to construct this molecule with high precision and yield. These advancements are not only important for academic research but also hold promise for industrial applications in the pharmaceutical sector.

The potential applications of 1-(6-methoxy-1,3-dioxaindan-5-yl)cyclopropane-1-carboxylic acid extend beyond traditional small-molecule drugs. Its structural features make it an attractive candidate for biologically active materials such as probes for biochemical assays or components in drug delivery systems. The compound's ability to undergo controlled chemical modifications allows researchers to fine-tune its properties for specific applications. For example, conjugation with targeting ligands could enhance its utility in diagnostic imaging or personalized medicine.

The growing body of literature on this compound underscores its significance in modern chemistry and biology. Researchers continue to explore its potential through interdisciplinary collaborations, combining expertise from organic chemistry, medicinal chemistry, and biochemistry. These efforts are driven by the hope of discovering novel therapeutic agents that address unmet medical needs. As our understanding of biological systems evolves, so too does our ability to harness the power of molecular scaffolds like 1-(6-methoxy-1,3-dioxaindan-5-yl)cyclopropane-1-carboxylic acid.

In conclusion, 1-(6-methoxy-1,3-dioxaindan-5-yl)cyclopropane-1-carboxylic acid, CAS number , represents a fascinating example of how structural complexity can be leveraged to develop innovative pharmaceuticals. Its unique combination of chemical features makes it a valuable tool for researchers seeking to push the boundaries of drug discovery. As we continue to uncover new applications and functionalities associated with this compound, its importance in both academic research and industrial development is likely to grow even further.